2-chloro-N'-[1-(2,4-dichlorophenyl)ethylidene]-4-nitrobenzohydrazide

• IUPAC Name: 2-chloro-N-[(E)-1-(2,4-dichlorophenyl)ethylideneamino]-4-nitrobenzamide
• InChI: InChI=1S/C15H10Cl3N3O3/c1-8(11-4-2-9(16)6-13(11)17)19-20-15(22)12-5-3-10(21(23)24)7-14(12)18/h2-7H,1H3,(H,20,22)/b19-8+
• InChI Key: GDUCFLRYMCQPLQ-UFWORHAWSA-N
• Canonical SMILES: CC(=NNC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])Cl)C2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: C/C(=N\NC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])Cl)/C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H10Cl3N3O3
• Molecular Weight: 386.6 g/mol

Description

2-chloro-N'-[1-(2,4-dichlorophenyl)ethylidene]-4-nitrobenzohydrazide, also known as CDEN, is a chemical compound that has been extensively researched for its potential applications in various scientific fields. CDEN is a hydrazide derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of 2-chloro-N'-[1-(2,4-dichlorophenyl)ethylidene]-4-nitrobenzohydrazide is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cellular processes such as DNA replication and protein synthesis. 2-chloro-N'-[1-(2,4-dichlorophenyl)ethylidene]-4-nitrobenzohydrazide has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for cancer therapy.
Biochemical and Physiological Effects:
2-chloro-N'-[1-(2,4-dichlorophenyl)ethylidene]-4-nitrobenzohydrazide has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of immune responses. 2-chloro-N'-[1-(2,4-dichlorophenyl)ethylidene]-4-nitrobenzohydrazide has also been shown to exhibit antimicrobial and antiviral properties, making it a potential candidate for the development of new antibiotics and antiviral drugs.

Advantages and Limitations for Lab Experiments

2-chloro-N'-[1-(2,4-dichlorophenyl)ethylidene]-4-nitrobenzohydrazide has several advantages for use in laboratory experiments, including its stability, low toxicity, and ease of synthesis. However, 2-chloro-N'-[1-(2,4-dichlorophenyl)ethylidene]-4-nitrobenzohydrazide also has some limitations, including its poor solubility in water and its potential to form aggregates in solution.

Future Directions

There are several future directions for the research and development of 2-chloro-N'-[1-(2,4-dichlorophenyl)ethylidene]-4-nitrobenzohydrazide, including the optimization of its synthesis method, the elucidation of its mechanism of action, the development of new derivatives with improved properties, and the exploration of its potential applications in various scientific fields. Additionally, further studies are needed to evaluate the safety and efficacy of 2-chloro-N'-[1-(2,4-dichlorophenyl)ethylidene]-4-nitrobenzohydrazide in preclinical and clinical trials.

Scientific Research Applications

2-chloro-N'-[1-(2,4-dichlorophenyl)ethylidene]-4-nitrobenzohydrazide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. 2-chloro-N'-[1-(2,4-dichlorophenyl)ethylidene]-4-nitrobenzohydrazide has been shown to possess antitumor, antimicrobial, and antiviral properties, making it a promising candidate for the development of new drugs and therapies. Additionally, 2-chloro-N'-[1-(2,4-dichlorophenyl)ethylidene]-4-nitrobenzohydrazide has been studied for its potential use as a fluorescent probe for the detection of metal ions and as a photosensitizer for photodynamic therapy.